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Introduction

AMG-151, also known as ARRY-403, is an orally available, allosteric glucokinase (GK) activator
that has been investigated for the treatment of type 2 diabetes mellitus.[1] As an orally
administered drug, its ability to permeate the intestinal epithelium is a critical determinant of its
bioavailability and therapeutic efficacy. This document provides a detailed protocol for
assessing the cell permeability of AMG-151 using the Caco-2 cell permeability assay, which is
considered the gold standard for in vitro prediction of human oral drug absorption.[2]

Glucokinase plays a crucial role in glucose homeostasis, and its activation by AMG-151
enhances glucose uptake and insulin secretion.[3][4] Understanding the permeability
characteristics of AMG-151 is essential for its development as a therapeutic agent.

Signaling Pathway of Glucokinase Activation

The diagram below illustrates the simplified signaling pathway initiated by the activation of
glucokinase (GK) in a pancreatic (3-cell, leading to insulin secretion. AMG-151 acts as an
allosteric activator of GK, enhancing its activity.
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Caco-2 Permeability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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